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Compound of Interest

Compound Name: 1-Boc-5-Cyano-3-formylindole

Cat. No.: B582052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Boc-5-cyano-3-formylindole is a synthetic organic compound that holds significant potential

as a versatile building block in medicinal chemistry and drug discovery. Its unique trifunctional

nature, featuring a Boc-protected indole nitrogen, a cyano group, and a formyl group, allows for

diverse chemical modifications, making it an attractive scaffold for the synthesis of complex

heterocyclic molecules. This technical guide provides a comprehensive overview of the known

chemical properties, synthesis, and potential applications of 1-Boc-5-cyano-3-formylindole,

with a focus on its relevance to researchers and professionals in the field of drug development.

Chemical Properties
1-Boc-5-cyano-3-formylindole, also known as tert-butyl 5-cyano-3-formyl-1H-indole-1-

carboxylate, is a solid compound at room temperature. The tert-butyloxycarbonyl (Boc)

protecting group on the indole nitrogen enhances its stability and solubility in common organic

solvents, facilitating its use in a variety of chemical reactions.

Table 1: Physicochemical Properties of 1-Boc-5-cyano-3-formylindole
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Property Value Reference(s)

Molecular Formula C₁₅H₁₄N₂O₃ [1]

Molecular Weight 270.3 g/mol [1]

CAS Number 914348-93-9 [1]

Appearance Solid [2]

Purity Typically ≥95% [3][4]

Storage
2-8°C, under inert gas

atmosphere
[4]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 1-Boc-5-cyano-3-
formylindole is not readily available in the public domain, its structure suggests a synthetic

route starting from 5-cyanoindole. The synthesis would likely involve two key steps:

Boc Protection: The nitrogen of the indole ring of 5-cyanoindole would be protected using di-

tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base, such as triethylamine or

DMAP, in an appropriate solvent like dichloromethane or THF.

Formylation: The C3 position of the Boc-protected 5-cyanoindole would then be formylated. A

common method for this transformation is the Vilsmeier-Haack reaction, which utilizes a

mixture of phosphorus oxychloride (POCl₃) and dimethylformamide (DMF).

The reactivity of 1-Boc-5-cyano-3-formylindole is dictated by its three functional groups:

Formyl Group: The aldehyde functionality at the C3 position is a versatile handle for various

chemical transformations, including oxidation to a carboxylic acid, reduction to an alcohol,

and participation in condensation reactions (e.g., Knoevenagel, Wittig) to introduce further

complexity.

Cyano Group: The nitrile group at the C5 position can be hydrolyzed to a carboxylic acid or a

primary amide, or it can be reduced to a primary amine. It can also participate in

cycloaddition reactions.
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Boc-Protected Indole: The Boc group can be readily removed under acidic conditions (e.g.,

with trifluoroacetic acid) to deprotect the indole nitrogen, allowing for subsequent N-alkylation

or N-arylation reactions.

Potential Applications in Drug Discovery
The indole scaffold is a privileged structure in medicinal chemistry, found in numerous natural

products and synthetic drugs. The specific substitution pattern of 1-Boc-5-cyano-3-
formylindole makes it a valuable intermediate for the synthesis of novel therapeutic agents.

While direct biological activity data for 1-Boc-5-cyano-3-formylindole is not extensively

reported, its derivatives have been investigated for a range of therapeutic targets. For instance,

indole derivatives bearing a cyano group have shown potential as xanthine oxidase inhibitors

for the treatment of hyperuricemia and gout.[5][6] Furthermore, the indole-3-carboxaldehyde

moiety is a known scaffold for compounds with diverse biological activities, including anti-

inflammatory, anti-cancer, and anti-bacterial properties.[7]

The trifunctional nature of this molecule allows for the generation of diverse chemical libraries

through combinatorial chemistry approaches, which can be screened for activity against

various biological targets.

Logical Workflow for a Medicinal Chemistry Campaign:
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1-Boc-5-cyano-3-formylindole

Formyl Group Modification
(e.g., Reductive Amination, Wittig)C3 Position

Cyano Group Transformation
(e.g., Hydrolysis, Reduction)

C5 Position

Boc Deprotection & N-functionalization

N1 Position

Diverse Library of Indole Derivatives
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Reaction Setup

Reaction

Work-up & Purification

Dissolve 1-Boc-5-cyano-3-formylindole
and amine in solvent

Add reducing agent

Stir at room temperature
(2-24h)

Quench with NaHCO₃ (aq)

Extract with organic solvent

Dry, filter, and concentrate

Purify by column chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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